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Compound of Interest

Compound Name: 4-(diethylphosphoryl)benzoic acid

Cat. No.: B6233066 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the characterization of 4-
(diethylphosphoryl)benzoic acid, a compound of interest in various chemical and

pharmaceutical research domains. This document outlines its chemical properties, offers a

detailed experimental protocol for its synthesis, and presents its spectral data for identification

and quality control.

Chemical Properties and Data
4-(diethylphosphoryl)benzoic acid, also known as diethyl (4-carboxyphenyl)phosphonate, is

an organophosphorus compound with the chemical formula C₁₁H₁₅O₅P. Below is a summary of

its key identifiers and properties.

Property Value

CAS Number 1527-34-0

Molecular Formula C₁₁H₁₅O₅P

Molecular Weight 258.21 g/mol

IUPAC Name 4-(diethoxyphosphoryl)benzoic acid
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Synthesis of 4-(diethylphosphoryl)benzoic acid
A plausible and commonly employed method for the synthesis of aryl phosphonates is the

Michaelis-Arbuzov reaction.[1][2][3] This reaction involves the treatment of an aryl halide with a

trialkyl phosphite in the presence of a nickel or palladium catalyst. In the case of 4-
(diethylphosphoryl)benzoic acid, a suitable starting material would be an ethyl 4-

halobenzoate. The subsequent hydrolysis of the resulting phosphonate ester yields the desired

carboxylic acid.

Experimental Protocol: Synthesis via Arbuzov Reaction
and Hydrolysis
Materials:

Ethyl 4-bromobenzoate

Triethyl phosphite

Nickel(II) chloride (NiCl₂) or Palladium(II) acetate (Pd(OAc)₂)

Triphenylphosphine (PPh₃) (if using a palladium catalyst)

Anhydrous toluene or other suitable high-boiling solvent

Hydrochloric acid (HCl)

Sodium hydroxide (NaOH)

Diethyl ether

Magnesium sulfate (MgSO₄)

Standard laboratory glassware and equipment for inert atmosphere reactions

Procedure:

Step 1: Synthesis of Ethyl 4-(diethylphosphoryl)benzoate
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A flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a

magnetic stirrer, and a nitrogen inlet is charged with ethyl 4-bromobenzoate (1 equivalent)

and a catalytic amount of NiCl₂ (e.g., 5 mol%).

Anhydrous toluene is added to dissolve the reactants under a nitrogen atmosphere.

Triethyl phosphite (1.1 to 1.5 equivalents) is added dropwise to the stirred solution at room

temperature.

The reaction mixture is then heated to reflux (approximately 110-120 °C) and maintained at

this temperature for several hours (typically 12-24 hours), monitoring the reaction progress

by thin-layer chromatography (TLC) or gas chromatography (GC).

Upon completion, the reaction mixture is cooled to room temperature. The solvent is

removed under reduced pressure.

The residue is partitioned between diethyl ether and water. The organic layer is washed with

brine, dried over anhydrous MgSO₄, and concentrated in vacuo to yield the crude ethyl 4-

(diethylphosphoryl)benzoate.

Purification can be achieved by column chromatography on silica gel.

Step 2: Hydrolysis to 4-(diethylphosphoryl)benzoic acid

The purified ethyl 4-(diethylphosphoryl)benzoate is dissolved in a suitable solvent such as

ethanol.

An aqueous solution of sodium hydroxide (e.g., 2 M) is added, and the mixture is stirred at

room temperature or gently heated to facilitate hydrolysis of the ester.

The reaction is monitored by TLC until the starting material is consumed.

The reaction mixture is then cooled in an ice bath and acidified with hydrochloric acid (e.g., 2

M) to precipitate the carboxylic acid.

The white precipitate of 4-(diethylphosphoryl)benzoic acid is collected by filtration,

washed with cold water, and dried under vacuum.
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Diagram of the Synthetic Workflow:

Ethyl 4-bromobenzoate +
Triethyl phosphite

Michaelis-Arbuzov Reaction
(NiCl2 catalyst, Toluene, Reflux) Ethyl 4-(diethylphosphoryl)benzoate Hydrolysis

(NaOH, Ethanol/Water) 4-(diethylphosphoryl)benzoic acid

4-(diethylphosphoryl)benzoic acid
Structure

Predicted ¹H NMR Predicted ¹³C NMR Predicted ³¹P NMR Predicted Mass Spectrum

Structural Confirmation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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